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Compound of Interest

Compound Name: 2-Ethylbenzenethiol

Cat. No.: B1308049 Get Quote

This technical guide provides an in-depth analysis of 2-ethylbenzenethiol, a significant

organosulfur compound within the thiophenol class. The document details its structural formula,

explores its various isomers, presents key physicochemical data in a comparative format, and

outlines a general experimental protocol for its synthesis. This guide is intended for

researchers, scientists, and professionals in the fields of chemistry and drug development.

Structural Formula and Isomerism
2-Ethylbenzenethiol is an aromatic thiol characterized by a benzene ring substituted with an

ethyl group and a thiol (-SH) group at the ortho (1,2) positions.[1][2] Its molecular formula is

C₈H₁₀S, and its molecular weight is approximately 138.23 g/mol .[1][3] The presence of these

functional groups and their potential arrangements give rise to several structural isomers.

The isomers of C₈H₁₀S can be broadly categorized into two main types:

Positional Isomers (Ethylbenzenethiols): These isomers differ in the relative positions of the

ethyl and thiol groups on the benzene ring. They include the ortho (2-), meta (3-), and para

(4-) substituted compounds.

Functional Group Isomers: These isomers share the same molecular formula but have

different connectivity and functional groups. Notable examples include:
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Ethyl Phenyl Sulfide ((Ethylthio)benzene): A thioether where the sulfur atom is bonded to

both the phenyl ring and the ethyl group.[4]

Phenylethanethiols: The thiol group is located on the ethyl side chain, as seen in 1-

phenylethanethiol and 2-phenylethanethiol.[5][6]

Dimethylthiophenol: Isomers containing two methyl groups and one thiol group on the

benzene ring (e.g., 2,4-dimethylbenzenethiol).

The logical relationship between these primary isomers is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Ethylbenzenethiol | C8H10S | CID 3734338 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. CAS 4500-58-7: 2-Ethylbenzenethiol | CymitQuimica [cymitquimica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethylthio_benzene
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H10S/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylethanethiol
https://www.benchchem.com/product/b1308049?utm_src=pdf-body-img
https://www.benchchem.com/product/b1308049?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylbenzenethiol
https://cymitquimica.com/cas/4500-58-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. scbt.com [scbt.com]

4. (Ethylthio)benzene | C8H10S | CID 12144 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Benzenemethanethiol, α-methyl- [webbook.nist.gov]

6. 1-Phenylethanethiol | C8H10S | CID 141850 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to 2-Ethylbenzenethiol: Structure,
Isomers, and Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1308049#2-ethylbenzenethiol-structural-formula-and-
isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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